Cas no 2248333-29-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,4-dimethylphenoxy)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,4-dimethylphenoxy)propanoate
• CAS No: 2248333-29-9
• MF: C₁₉H₁₇NO₅
• MW: 339.341985464096
• CID: 5887238
• PubChem ID: 165860218
• Update Time: 2025-07-18

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,4-dimethylphenoxy)propanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,4-dimethylphenoxy)propanoate
• 2248333-29-9
• EN300-6517667

• Inchi： 1S/C19H17NO5/c1-12-7-8-16(13(2)11-12)24-10-9-17(21)25-20-18(22)14-5-3-4-6-15(14)19(20)23/h3-8,11H,9-10H2,1-2H3
• InChI Key： JOLBHMNCZMGGAN-UHFFFAOYSA-N
• SMILES： O(CCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 339.11067264g/mol
• Monoisotopic Mass: 339.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,4-dimethylphenoxy)propanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,4-dimethylphenoxy)propanoate (CAS No: 2248333-29-9)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,4-dimethylphenoxy)propanoate, identified by its CAS number 2248333-29-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a dioxo group and a 2,4-dimethylphenoxy moiety in its structure suggests a high degree of molecular complexity, which may contribute to its unique pharmacological properties.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The isoindol core in this compound is particularly noteworthy, as it has been increasingly explored for its role in modulating biological pathways. Research indicates that isoindole derivatives exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The specific substitution pattern in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,4-dimethylphenoxy)propanoate may enhance its interaction with target enzymes and receptors, thereby improving its efficacy.

The dioxo group at the 1-position of the isoindole ring introduces a strong electron-withdrawing effect, which can influence the electronic properties of the molecule. This feature is particularly relevant in designing molecules that require precise control over reactivity and binding affinity. Additionally, the 2,4-dimethylphenoxy substituent at the 3-position adds another layer of complexity to the molecule's structure. This moiety has been shown to enhance solubility and metabolic stability, making it an attractive feature for drug-like compounds.

In the context of modern drug discovery, the synthesis and characterization of such complex molecules are essential steps in understanding their potential therapeutic applications. Advances in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before they are synthesized in the laboratory. This approach has significantly reduced the time and cost associated with drug development.

The pharmacological profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,4-dimethylphenoxy)propanoate has been investigated through both in silico and in vitro studies. Initial computational analyses suggest that this compound may interact with several key targets involved in disease pathways. For instance, its structure resembles known bioactive scaffolds that have demonstrated efficacy in treating neurological disorders and cancer. Further experimental validation is required to confirm these predictions.

One of the most exciting aspects of this compound is its potential as a lead structure for further derivatization. By modifying specific functional groups or introducing new substituents, researchers can fine-tune its pharmacological properties to meet specific therapeutic needs. The combination of computational modeling and high-throughput screening techniques provides a powerful platform for exploring these possibilities.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,4-dimethylphenoxy)propanoate involves multiple steps that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have played a crucial role in constructing the complex framework of this molecule.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic techniques such as NMR spectroscopy and mass spectrometry. These methods provide detailed information about its molecular structure and purity. Additionally, X-ray crystallography may be used to determine its three-dimensional structure at an atomic level.

The biological evaluation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,4-dimethylphenoxy)propanoate involves testing its activity against various biological targets relevant to human health. Assays are conducted to assess its binding affinity to enzymes and receptors involved in disease pathways. These studies provide valuable insights into its potential therapeutic applications.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 3-(2,4-dimethylphenoxy)propanoate (CAS No: 2248333-29-9) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutic agents. Continued research into this compound will likely uncover new insights into disease mechanisms and lead to innovative treatment strategies.